BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-Bromobenzophenone molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromobenzophenone

Cat. No.: B181533

In-Depth Technical Guide: 4-
Bromobenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties and
synthesis of 4-Bromobenzophenone, a key intermediate in various chemical syntheses,
including pharmaceutical drug development.

Core Molecular Data

4-Bromobenzophenone is a halogenated aromatic ketone. Its fundamental molecular
characteristics are summarized below for easy reference.

Property Value Citations
Molecular Formula C13H9Bro [1][2]13]
Molecular Weight 261.11 g/mol [21[31[4]
Alternate Formula BrCeH4COCsHs [2][4]
CAS Number 90-90-4 [11[2][4]
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Synthesis of 4-Bromobenzophenone via Friedel-
Crafts Acylation

A common and effective method for the synthesis of 4-Bromobenzophenone is the Friedel-
Crafts acylation of bromobenzene with benzoyl chloride.[1] This electrophilic aromatic
substitution reaction utilizes a Lewis acid catalyst, typically anhydrous aluminum chloride, to
generate a reactive acylium ion.

Experimental Protocol

The following protocol outlines a typical laboratory procedure for the synthesis of 4-
Bromobenzophenone.

Materials:

Bromobenzene

e Benzoyl chloride

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (DCM), anhydrous

e 1M Hydrochloric acid (HCI)

» Saturated sodium bicarbonate solution

 Brine solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

o Ether or Dichloromethane (for extraction)

o Light petroleum or a hexane/ethyl acetate mixture (for recrystallization/chromatography)

Procedure:
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o Reaction Setup: In a dry flask equipped with a magnetic stirrer, combine bromobenzene and
benzoyl chloride.[1] Some procedures may use a solvent such as anhydrous
dichloromethane.[3]

o Catalyst Addition: Gradually add anhydrous aluminum chloride to the mixture in portions
while stirring.[1][4] This step is exothermic and should be performed with care, potentially in
an ice bath to control the reaction temperature.

o Reaction: Heat the reaction mixture. A common method is to use a boiling water bath for
approximately 20 minutes.[1][5] The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).[3]

e Quenching: After cooling, carefully pour the reaction mixture onto crushed ice.[1][3] This will
guench the reaction and hydrolyze the aluminum chloride complex. An acidic workup, for
instance with 1M HCI, may also be employed at this stage.[3]

e Neutralization and Extraction: Neutralize any remaining acid with a 10% sodium hydroxide
solution or a saturated sodium bicarbonate solution.[1][3] Transfer the mixture to a
separatory funnel and extract the organic phase with a suitable solvent like ether or
dichloromethane.[1][2][3] The aqueous layer may be extracted multiple times to ensure
complete recovery of the product.

e Washing and Drying: Combine the organic extracts and wash them sequentially with a
saturated sodium bicarbonate solution and then brine.[3] Dry the organic layer over an
anhydrous drying agent such as magnesium sulfate or sodium sulfate.[2][3]

« |solation and Purification: Remove the drying agent by filtration. The solvent can then be
removed from the filtrate using a rotary evaporator to yield the crude product.[1][2] The final
product can be purified by recrystallization from a solvent such as light petroleum or by silica
gel column chromatography using a solvent system like a hexane/ethyl acetate mixture.[1][2]

Synthesis Pathway

The following diagram illustrates the key steps in the Friedel-Crafts acylation synthesis of 4-
Bromobenzophenone.
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Caption: Workflow for the synthesis of 4-Bromobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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